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Compound of Interest

Compound Name:
N-Boc-1-amino-1-

cyclopentanemethanol

Cat. No.: B067021 Get Quote

Essential Safety and Handling Guide for N-Boc-
1-amino-1-cyclopentanemethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for N-Boc-1-amino-1-
cyclopentanemethanol (CAS No. 168540-07-6), a key reagent in organic synthesis.

Adherence to these protocols is essential for ensuring laboratory safety and the integrity of

your research. This compound is classified as an irritant and requires careful handling to avoid

adverse health effects.[1]

Key Safety and Physical Data
Properly understanding the physical and chemical properties of a substance is the foundation

of safe laboratory practices. The following table summarizes essential data for N-Boc-1-amino-
1-cyclopentanemethanol.
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Property Value

CAS Number 168540-07-6

Molecular Formula C₁₁H₂₁NO₃

Molar Mass 215.29 g/mol

Appearance Colorless liquid

Melting Point 108-112 °C[1]

Boiling Point 329.5 ± 11.0 °C (Predicted)[1]

Density 1.07 ± 0.1 g/cm³ (Predicted)[1]

Flash Point 153.1 °C[1]

Solubility
Insoluble in water; soluble in organic solvents

like dimethylformamide and dichloromethane.[1]

Hazard Classification Irritant[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure to N-
Boc-1-amino-1-cyclopentanemethanol, which is irritating to the eyes, respiratory system, and

skin.[1]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.

To protect against splashes

that can cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

To prevent skin contact and

irritation.

Body Protection

A chemical-resistant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if there is a

risk of generating aerosols or

dust.

To prevent respiratory tract

irritation.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risks and

environmental impact.

Handling Protocol
Preparation: Before handling, thoroughly review this safety guide and the available Safety

Data Sheet (SDS) information. Ensure all necessary PPE is readily available and in good

condition.

Ventilation: Always handle N-Boc-1-amino-1-cyclopentanemethanol in a well-ventilated

area, preferably within a certified chemical fume hood.

Dispensing: Use appropriate tools, such as a spatula or powder funnel, to handle the solid

form. Avoid creating dust. If handling the liquid form, use a calibrated pipette with a bulb or

an automated dispensing system.
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Spill Management: Have a spill kit readily available. In case of a small spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Ensure the storage container is clearly labeled with the chemical name and hazard

information.

Disposal Plan
This material and its container must be disposed of as hazardous waste.[1]

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated and clearly labeled hazardous waste container.

Container Sealing: Ensure the waste container is securely sealed to prevent leaks or spills.

Disposal Request: Follow your institution's and local regulations for hazardous waste

disposal. Contact your environmental health and safety (EHS) department to arrange for

pickup and proper disposal.

Environmental Precaution: Avoid release to the environment.[1]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Workflow for Safe Handling of N-Boc-1-amino-1-
cyclopentanemethanol
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Safe Handling Workflow
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Weigh/Measure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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